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Compound of Interest

Compound Name: Mitolactol

Cat. No.: B1677168

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitolactol, also known by its chemical name 1,6-dibromo-1,6-dideoxy-D-galactitol and the
synonym dibromodulcitol, is a synthetic hexitol derivative with notable antineoplastic and
radiosensitizing properties.[1] As a bifunctional alkylating agent, Mitolactol has been a subject
of interest in cancer research, particularly for its ability to cross the blood-brain barrier, making
it a candidate for the treatment of brain tumors.[2] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, mechanism of
action, and relevant experimental protocols associated with Mitolactol, tailored for an audience
of researchers, scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties

Mitolactol is a halogenated sugar alcohol. Its structure consists of a six-carbon chain with
hydroxyl groups at positions 2, 3, 4, and 5, and bromine atoms at positions 1 and 6.

Table 1: Physicochemical Properties of Mitolactol
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Property Value Reference

(2R,3S,4R,5S)-1,6-
IUPAC Name ) [PubChem CID: 5284380]
dibromohexane-2,3,4,5-tetrol

Molecular Formula CeH12Br204 [PubChem CID: 5284380]
Molecular Weight 307.96 g/mol [PubChem CID: 5284380]
Appearance White powder [PubChem CID: 5284380]
Solubility Insoluble in water (<1 mg/mL) [PubChem CID: 5284380]
CAS Number 10318-26-0 [PubChem CID: 5284380]

Dibromodulcitol, DBD,
Synonyms ] [1]
Elobromol, Mitolac

Mechanism of Action

Mitolactol exerts its cytotoxic effects primarily through its function as a DNA alkylating agent.
[3] Its bifunctional nature, with two reactive bromine atoms, allows it to form covalent cross-
links within and between DNA strands.[3] This process is central to its anticancer activity.

The proposed mechanism involves the following steps:
o Cellular Uptake: Mitolactol enters the cell, including cancer cells.

» Activation: In an agueous environment, Mitolactol is transformed into its active epoxide
derivatives.

o DNA Alkylation: The epoxide groups, being highly reactive, readily attack nucleophilic sites
on the DNA bases, particularly the N7 position of guanine.

o Cross-linking: The presence of two reactive sites allows the formation of both intrastrand and
interstrand DNA cross-links.

o Cellular Consequences: These DNA cross-links disrupt critical cellular processes:
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o Inhibition of DNA Replication and Transcription: The cross-links prevent the unwinding of
the DNA double helix, which is essential for DNA replication and transcription, thereby

halting cell proliferation.

o Induction of Apoptosis: The extensive DNA damage triggers the cell's apoptotic machinery,

leading to programmed cell death.

Mitolactol can also interfere with RNA and protein synthesis, further contributing to its cytotoxic

effects.

Signaling Pathway

The following diagram illustrates the signaling pathway of Mitolactol-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Properties of Mitolactol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677168#chemical-structure-and-properties-of-
mitolactol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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